Cas no 1804512-28-4 (Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate)

Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate is a versatile intermediate in organic synthesis, featuring a trifluoromethylthio (–SCF₃) group, a cyano (–CN) substituent, and a thiol (–SH) functionality. The presence of these reactive moieties enables its use in the construction of complex molecules, particularly in pharmaceuticals and agrochemicals. The trifluoromethylthio group enhances lipophilicity and metabolic stability, while the thiol group allows for further derivatization via nucleophilic substitution or metal-catalyzed coupling reactions. The ester and cyano groups provide additional sites for functionalization. This compound is valuable in medicinal chemistry for developing bioactive molecules with improved pharmacokinetic properties. Its structural diversity makes it a useful building block in heterocyclic and sulfur-containing compound synthesis.
Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate structure
1804512-28-4 structure
Product Name:Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate
CAS No:1804512-28-4
MF:C10H6F3NO2S2
MW:293.285350322723
CID:4951674
Update Time:2025-05-19

Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate
    • Inchi: 1S/C10H6F3NO2S2/c1-16-9(15)6-3-2-5(4-14)7(17)8(6)18-10(11,12)13/h2-3,17H,1H3
    • InChI Key: DLMASBXONBLAGB-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C(=C(C#N)C=CC=1C(=O)OC)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 366
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76.4

Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015012787-1g
Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate
1804512-28-4 97%
1g
1,534.70 USD 2021-06-21

Additional information on Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate

Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate (CAS No. 1804512-28-4): A Comprehensive Overview

Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate (CAS No. 1804512-28-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate is noteworthy for its combination of a cyano group, a mercapto group, and a trifluoromethylthio group. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical reactions and biological studies. The cyano group, known for its strong electron-withdrawing properties, imparts significant electronic effects to the molecule, while the mercapto group provides nucleophilic reactivity. The trifluoromethylthio group adds further complexity and stability to the molecule.

Recent studies have focused on the synthesis of Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate using various methodologies. One notable approach involves the reaction of 4-cyanobenzenethiol with methyl trifluoromethanesulfinate in the presence of a base. This method has been reported to yield high purity and yield of the target compound, making it a preferred synthetic route in both academic and industrial settings. The use of environmentally friendly solvents and catalysts has also been explored to enhance the sustainability of the synthesis process.

In terms of its biological activity, Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate has shown promising results in several preclinical studies. Research has indicated that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, preliminary studies have suggested that the compound may have potential as an antimicrobial agent, particularly against drug-resistant strains.

The pharmacokinetic properties of Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

From a safety perspective, handling and storage of Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate require adherence to standard laboratory safety protocols. The compound should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to minimize exposure risks.

In conclusion, Methyl 4-cyano-3-mercapto-2-(trifluoromethylthio)benzoate (CAS No. 1804512-28-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are expected to uncover new applications and optimize its properties for practical use.

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